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Compound of Interest

Compound Name: 2-Amino-5-bromobenzaldehyde

Cat. No.: B112427

An In-depth Technical Guide on 2-Amino-5-bromobenzaldehyde

Introduction

2-Amino-5-bromobenzaldehyde is an organic compound that serves as a valuable
intermediate in various synthetic applications, particularly in the pharmaceutical and
agrochemical industries.[1][2] Its structure, featuring an amino group, a bromine atom, and an
aldehyde functional group on a benzene ring, makes it a versatile precursor for the synthesis of
more complex molecules.[2] This guide provides a comprehensive overview of its physical and
chemical properties, detailed experimental protocols for its synthesis, and safety information.

Physical and Chemical Properties

2-Amino-5-bromobenzaldehyde is typically a light yellow to orange crystalline powder.[3][4] It
is slightly soluble in water but shows good solubility in organic solvents such as ethanol and
ether.[1] It is also noted to be sensitive to air.[5][6]

Table 1: Physical and Chemical Properties
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Property Value References
CAS Number 29124-57-0 121141171
Molecular Formula C7HeBrNO [4107]
Molecular Weight 200.03 g/mol [7]

Light yellow to yellow to
Appearance [31[4]
orange powder/crystals

Melting Point 74-80 °C [11[31[41[8]
Boiling Point 290.3 £ 25.0 °C (Predicted) [1][5]
Density 1.673 g/cm3 [1109]

B Slightly soluble in water;
Solubility _ [1]
Soluble in ethanol, ether

Spectroscopic Data

The structural characteristics of 2-Amino-5-bromobenzaldehyde have been confirmed
through various spectroscopic methods.

Table 2: Spectroscopic Data
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Technique

Data

Reference

1H NMR

(400 MHz, CDCIs) &: 9.79 (s,
1H), 7.58 (d, J = 2.4 Hz, 1H),
7.37 (dd, J = 8.8, 2.3 Hz, 1H),
6.56 (d, J = 8.8 Hz, 1H), 6.14
(br s, 2H)

[8]

13C NMR

(100 MHz, CDCIs) 8: 192.9,
148.8, 138.0, 137.5, 120.1,
118.1,107.4

[8]

IR (ATR)

v (cm1): 3424, 3322, 1649,
1614, 1545, 1468, 1390, 1311,
1185

[8]

HRMS (EI)

m/z: [M]* Calculated for
C7HeBrNO: 198.9633; Found:
198.9628

[8]

Synthesis and Experimental Protocols

A common and well-documented method for the synthesis of 2-Amino-5-bromobenzaldehyde

involves a two-step process starting from 2-amino-5-bromobenzoic acid. The first step is the

reduction of the carboxylic acid to an alcohol, followed by the oxidation of the alcohol to the

desired aldehyde.[8][10]

Reduction Aerobic Oxidation
(Z-Amino-s-bromobenzoic acid)%(z-Amino-5—bromobenzyl alcohol Gl el 2-Amino-5-bromobenzaldehyde

Caption: Synthesis workflow for 2-Amino-5-bromobenzaldehyde.

Click to download full resolution via product page

Experimental Protocol 1: Synthesis of 2-Amino-5-
bromobenzyl alcohol[9]
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This procedure details the reduction of 2-amino-5-bromobenzoic acid to 2-amino-5-
bromobenzyl alcohol.

e Reaction Setup: A 1-L round-bottomed flask is charged with 2-amino-5-bromobenzoic acid
(9.87 g, 45.7 mmol) and dry tetrahydrofuran (THF, 400 mL). The flask is equipped with a
magnetic stir bar, a septum, and a nitrogen inlet, and is cooled in an ice bath.

o Reagent Addition: Lithium aluminum hydride (LiAIH4, 5.00 g, 132 mmol) is added in portions
over 1 hour.

e Reaction: The mixture is allowed to warm to room temperature and stirred overnight (approx.
20 hours).

e Quenching: The reaction is carefully quenched by slowly pouring the mixture into ice-cooled
ethyl acetate (400 mL), followed by the slow addition of water (50 mL).

o Work-up: An additional 450 mL of water is added, and the mixture is stirred until two distinct
layers form. The layers are separated, and the aqueous layer is extracted twice with ethyl
acetate.

 Purification: The combined organic layers are washed with brine, dried over Naz2SOa4, filtered,
and concentrated via rotary evaporation. The crude product is purified by recrystallization
from ethyl acetate and hexanes to yield 2-amino-5-bromobenzyl alcohol as a light tan
powder.

Experimental Protocol 2: Synthesis of 2-Amino-5-
bromobenzaldehyde[9]

This procedure describes the copper/TEMPO-catalyzed aerobic oxidation of 2-amino-5-
bromobenzyl alcohol.

o Catalyst Preparation: In a 500-mL round-bottomed flask, tetrakis(acetonitrile)copper(l)
trifluoromethanesulfonate (0.68 g, 1.8 mmol), 2,2'-bipyridine (0.28 g, 1.8 mmol), and (2,2,6,6-
Tetramethylpiperidin-1-yl)oxyl (TEMPO, 0.28 g, 1.8 mmol) are combined.

» Reaction Mixture: Dry acetonitrile (180 mL) is added, and the mixture is stirred until the
solids dissolve. N-Methylimidazole (0.29 mL, 3.6 mmol) is then added.
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e Substrate Addition: A solution of 2-amino-5-bromobenzyl alcohol (from the previous step) in
dry acetonitrile is added to the catalyst mixture.

e Reaction: The flask is left open to the ambient air and stirred vigorously at room temperature
for 3-5 hours. The reaction progress is monitored, often indicated by a color change from
dark red/brown to dark green.

 Purification: Upon completion, the reaction mixture is concentrated and purified by passing it
through a silica gel plug, eluting with 10% ethyl acetate in hexanes. The solvent is removed
by rotary evaporation to afford 2-amino-5-bromobenzaldehyde as a bright yellow powder.

Safety Information

2-Amino-5-bromobenzaldehyde is associated with several hazards and requires careful
handling in a laboratory setting.[7][11] Appropriate personal protective equipment, including
gloves and safety goggles, should be worn.[11] The compound should be handled in a well-
ventilated area or a chemical fume hood.[11]

Table 3: GHS Hazard Information
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Category

Information

References

Pictogram

GHSO07 (Exclamation Mark)

Signal Word

Warning

Hazard Statements

H302: Harmful if
swallowed.H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause
respiratory irritation.

[7]

Precautionary Statements

P261: Avoid breathing
dust.P301 + P312 + P330: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel
unwell. Rinse mouth.P302 +
P352: IF ON SKIN: Wash with

plenty of water.

[B107]011]

Storage

Store in a dark, inert
atmosphere, preferably in a

freezer under -20°C.

[51[12]

Sensitivity

Air sensitive.

[5]16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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